Cas no 81320-47-0 (2-(11H-dibenzo[b,e][1,4]oxathiepin-11-yl)-N,N-dimethylethanamine hydrochloride)

• Product name: 2-(11H-dibenzo[b,e][1,4]oxathiepin-11-yl)-N,N-dimethylethanamine hydrochloride
• CAS No: 81320-47-0
• MF: C₁₇H₁₉NOS^.HCl
• MW: 321.8648
• CID: 1802237
• PubChem ID: 3067380

2-(11H-dibenzo[b,e][1,4]oxathiepin-11-yl)-N,N-dimethylethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(11H-dibenzo[b,e][1,4]oxathiepin-11-yl)-N,N-dimethylethanamine hydrochloride
• 2-(6H-benzo[c][1,5]benzoxathiepin-6-yl)-N,N-dimethylethanamine,hydrochloride
• (+-)-N,N-Dimethyl-11H-dibenzo(b,e)(1,4)oxathiepin-11-ethanamine hydrochloride
• DTXSID301001923
• N-Dimethyl 2-(dibenzo(b,e)(1,4)oxathiepin-11-yl)ethylamine hydrochloride
• 11H-Dibenzo(b,e)(1,4)oxathiepin-11-ethanamine, N,N-dimethyl-, hydrochloride, (+-)-
• 2-(11H-Dibenzo[b,e][1,4]oxathiepin-11-yl)-N,N-dimethylethan-1-amine--hydrogen chloride (1/1)
• N-Dimethyl 2-(dibenzo(b,e)(1,4)oxathiepin-11-yl)ethylamine hydrochloride [French]
• 81320-47-0

• Inchi： InChI=1S/C17H19NOS.ClH/c1-18(2)12-11-14-13-7-3-5-9-16(13)20-17-10-6-4-8-15(17)19-14;/h3-10,14H,11-12H2,1-2H3;1H
• InChI Key： LQLHWHGULAJDHX-UHFFFAOYSA-N
• SMILES： CN(C)CCC1C2=CC=CC=C2SC3=CC=CC=C3O1.Cl

Computed Properties

• Exact Mass: 321.0954131g/mol
• Monoisotopic Mass: 321.0954131g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 309
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.8Ų